![molecular formula C7H12N4 B2631037 1-Pent-4-en-2-yltriazol-4-amine CAS No. 2137885-88-0](/img/structure/B2631037.png)
1-Pent-4-en-2-yltriazol-4-amine
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Description
Scientific Research Applications
Synthesis of Fluoroalkyl Derivatives
One application involves the sodium dithionite initiated reaction of pent-4-en-1-amines with fluoroalkyl iodides, leading to the synthesis of 2-fluoroalkyl pyrrolidine derivatives. This method demonstrates an efficient one-pot synthesis technique, highlighting the reactivity of pent-4-en-1-amines towards fluoroalkyl iodides and their potential in producing compounds with moderate to good yields (Zhu et al., 2011).
Molecular Switch Potential
Another research avenue explores the tautomeric stability, spectroscopy, and computational study of related compounds, suggesting their utility as molecular switches. The findings indicate a strong intramolecular hydrogen bonding strength, alongside significant non-linear optical properties, pointing towards potential applications in molecular electronics (Fahid et al., 2017).
Catalysis by Copper Complexes
The catalytic activity of copper complexes in the intramolecular hydroalkoxylation and hydroamination of alkynes has been studied, revealing a mechanism that may involve alkyne insertion into a Cu–Oalkoxide bond. Such catalysis offers pathways to synthesize compounds with 5- or 6-membered rings, demonstrating the potential of 1-Pent-4-en-2-yltriazol-4-amine derivatives in facilitating organic transformations (Pouy et al., 2012).
Strontium Complex Synthesis
Research into the synthesis and structure of novel strontium complexes using related ligands has been conducted, offering insights into potential applications in materials science, especially for the development of new materials with unique properties (George et al., 2012).
properties
IUPAC Name |
1-pent-4-en-2-yltriazol-4-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N4/c1-3-4-6(2)11-5-7(8)9-10-11/h3,5-6H,1,4,8H2,2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMZIOFAQPXDIQY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC=C)N1C=C(N=N1)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
152.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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